Cas no 1402158-49-9 (3-(4-bromophenyl)oxetane)

3-(4-bromophenyl)oxetane structure
3-(4-bromophenyl)oxetane structure
Product Name:3-(4-bromophenyl)oxetane
CAS No:1402158-49-9
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD22628728
CID:1286819
PubChem ID:70818452
Update Time:2024-11-02

3-(4-bromophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)oxetane
    • NASAZXLCAPUVRH-UHFFFAOYSA-N
    • FT-0708362
    • CS-0051747
    • AKOS025291246
    • AS-43021
    • EN300-369045
    • MFCD22628728
    • SCHEMBL12987346
    • A856314
    • SY259165
    • 1402158-49-9
    • CGC15849
    • DA-25199
    • MDL: MFCD22628728
    • Inchi: 1S/C9H9BrO/c10-9-3-1-7(2-4-9)8-5-11-6-8/h1-4,8H,5-6H2
    • InChI Key: NASAZXLCAPUVRH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1COC1

Computed Properties

  • Exact Mass: 211.98368g/mol
  • Monoisotopic Mass: 211.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

3-(4-bromophenyl)oxetane Pricemore >>

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